Cas no 6278-55-3 (1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride)

• Product Name: 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride
• CAS No: 6278-55-3
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 957854
• PubChem ID: 201579
• Update Time: 2025-04-19

1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine,hydrochloride
• 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine
• AC1L46QD
• hydrochloride
• LS-34737
• NSC34728
• NSC-34728
• 6278-55-3
• 1,3-Benzodioxole-5-methanamine, alpha-(phenylmethyl)-, hydrochloride
• alpha-(Phenylmethyl)-1,3-benzodioxole-5-methanamine hydrochloride
• NSC 34728
• 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride

• Inchi： 1S/C15H15NO2.ClH/c16-13(8-11-4-2-1-3-5-11)12-6-7-14-15(9-12)18-10-17-14;/h1-7,9,13H,8,10,16H2;1H
• InChI Key： FNQIXVNAHAIISD-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)C(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 277.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48
• LogP: 4.16010